Cas no 155309-04-9 (1-Butanaminium,N,N,N-trimethyl-4-(1-methylethoxy)-4-oxo-2-[(1-oxohexadecyl)oxy]-)

• Product Name: 1-Butanaminium,N,N,N-trimethyl-4-(1-methylethoxy)-4-oxo-2-[(1-oxohexadecyl)oxy]-
• CAS No: 155309-04-9
• MF: C₂₆H₅₂NO₄
• MW: 442.695388793945
• CID: 180800
• PubChem ID: 10343326
• Update Time: 2025-04-19

1-Butanaminium,N,N,N-trimethyl-4-(1-methylethoxy)-4-oxo-2-[(1-oxohexadecyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• 1-Butanaminium,N,N,N-trimethyl-4-(1-methylethoxy)-4-oxo-2-[(1-oxohexadecyl)oxy]-
• (2-hexadecanoyloxy-4-oxo-4-propan-2-yloxybutyl)-trimethylazanium
• 1-Butanaminium, N,N,N-trimethyl-4-(1-methylethoxy)-4-oxo-2-((1-oxohexadecyl)oxy)-
• P1Pi Ester
• Palmitoylcarnitine isopropyl ester
• DTXSID80935184
• 155309-04-9
• 2-(Hexadecanoyloxy)-N,N,N-trimethyl-4-oxo-4-[(propan-2-yl)oxy]butan-1-aminium

• Inchi： 1S/C26H52NO4/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-25(28)31-24(22-27(4,5)6)21-26(29)30-23(2)3/h23-24H,7-22H2,1-6H3/q+1
• InChI Key： KEGFTSGFVQNRIB-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCCCCCCCCC)=O)C(CC(=O)OC(C)C)C[N+](C)(C)C

Computed Properties

• Exact Mass: 442.38963414g/mol
• Monoisotopic Mass: 442.38963414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 22
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.2
• Topological Polar Surface Area: 52.6Ų